1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-2-methylpiperidine

• IUPAC Name: 1-(1,3-dimethylpyrazol-4-yl)sulfonyl-2-methylpiperidine
• InChI: InChI=1S/C11H19N3O2S/c1-9-6-4-5-7-14(9)17(15,16)11-8-13(3)12-10(11)2/h8-9H,4-7H2,1-3H3
• InChI Key: NZVBCPQDVHOCPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)C2=CN(N=C2C)C
• Molecular Formula: C11H19N3O2S
• Molecular Weight: 257.35 g/mol
• Solubility: >38.6 [ug/mL] (The mean of the results at pH 7.4)

Description

1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-2-methylpiperidine, also known as DSP-4, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a selective neurotoxin that targets noradrenergic neurons in the brain, making it a valuable tool for investigating the role of the noradrenergic system in various physiological and pathological processes.

Mechanism of Action

1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-2-methylpiperidine is a selective neurotoxin that targets noradrenergic neurons in the brain. It works by binding to the norepinephrine transporter (NET) on the surface of noradrenergic neurons, leading to their degeneration and subsequent loss of noradrenergic function.
Biochemical and Physiological Effects:
The loss of noradrenergic function caused by this compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to affect behavior, cognition, and neuroplasticity, as well as various physiological processes such as cardiovascular function, thermoregulation, and immune function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-2-methylpiperidine in lab experiments is its selectivity for noradrenergic neurons, which allows for precise manipulation of the noradrenergic system without affecting other neurotransmitter systems. However, its neurotoxic effects can also be a limitation, as it may cause off-target effects or damage to other neuronal populations.

Future Directions

There are several potential future directions for research involving 1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-2-methylpiperidine. One area of interest is the role of the noradrenergic system in aging and age-related cognitive decline. Another area of interest is the potential therapeutic use of this compound in neuropsychiatric disorders, such as depression and anxiety. Additionally, further research is needed to fully understand the biochemical and physiological effects of noradrenergic denervation caused by this compound.

Synthesis Methods

1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-2-methylpiperidine can be synthesized through a multi-step process involving the reaction of 1,3-dimethyl-4-chloropyrazole with sodium sulfite, followed by the reaction of the resulting intermediate with 2-methylpiperidine. The final product is then purified through a series of chromatographic techniques to obtain the pure compound.

Scientific Research Applications

1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-2-methylpiperidine has been used extensively in scientific research to investigate the role of the noradrenergic system in various physiological and pathological processes. It has been used to study the effects of noradrenergic denervation on behavior, cognition, and neuroplasticity. It has also been used to investigate the role of the noradrenergic system in various neuropsychiatric disorders, including depression, anxiety, and post-traumatic stress disorder.